![molecular formula C12H15ClN2O2S B216462 N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea](/img/structure/B216462.png)
N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea
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Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea, also known as CTCP, is a synthetic compound that has gained attention in the scientific community due to its potential as a research tool. CTCP is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a useful compound for studying various biological processes. In
Mechanism of Action
The exact mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. This compound has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of pain and inflammation. Additionally, this compound has been shown to inhibit the adenosine A2A receptor, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, this compound has been shown to have antioxidant properties. This compound has also been shown to modulate the immune system, specifically by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea in lab experiments is its specificity. This compound has been shown to have a high degree of selectivity for its target enzymes and receptors, making it a useful tool for studying specific biological processes. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments.
One limitation of using this compound in lab experiments is its solubility. This compound has low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, this compound has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for the study of N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea. One area of research that warrants further investigation is the potential use of this compound as a therapeutic agent for pain and inflammation-related disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological systems. Finally, the development of more effective synthesis methods for this compound may facilitate its use in future research endeavors.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promise as a research tool in various scientific studies. The synthesis method of this compound involves a multi-step process, and its purity can be confirmed through various analytical techniques. This compound has been shown to have anti-inflammatory, analgesic, and anticancer effects, and its mechanism of action involves the inhibition of various enzymes and receptors. This compound has several advantages and limitations for lab experiments, and future directions for research include investigating its potential as a therapeutic agent and further understanding its mechanism of action.
Synthesis Methods
The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea involves a multi-step process that begins with the reaction of 4-chloro-2,5-dimethoxyaniline with cyclopropyl isocyanate to form N-cyclopropyl-4-chloro-2,5-dimethoxyaniline. This intermediate is then reacted with thiourea to yield this compound. The purity of the final product can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-(4-chloro-2,5-dimethoxyphenyl)-N'-cyclopropylthiourea has been used in various scientific studies to investigate its effects on different biological systems. One area of research where this compound has been particularly useful is in the study of pain and inflammation. This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of pain and inflammation-related disorders.
Another area of research where this compound has shown promise is in the study of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a chemotherapeutic agent. Additionally, this compound has been shown to enhance the effectiveness of other chemotherapeutic agents, making it a potential candidate for combination therapy.
properties
Molecular Formula |
C12H15ClN2O2S |
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Molecular Weight |
286.78 g/mol |
IUPAC Name |
1-(4-chloro-2,5-dimethoxyphenyl)-3-cyclopropylthiourea |
InChI |
InChI=1S/C12H15ClN2O2S/c1-16-10-6-9(11(17-2)5-8(10)13)15-12(18)14-7-3-4-7/h5-7H,3-4H2,1-2H3,(H2,14,15,18) |
InChI Key |
NFZZWDDVXJIKIV-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1NC(=S)NC2CC2)OC)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=S)NC2CC2)OC)Cl |
Origin of Product |
United States |
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